Cas no 2195953-76-3 (N-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]pyrazin-2-amine)

• Product Name: N-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]pyrazin-2-amine
• CAS No: 2195953-76-3
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 5338119
• Update Time: 2025-05-26

N-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• (2,3-dihydrobenzo[b][1,4]dioxin-2-yl)(3-(pyrazin-2-ylamino)azetidin-1-yl)methanone
• 2,3-dihydro-1,4-benzodioxin-3-yl-[3-(pyrazin-2-ylamino)azetidin-1-yl]methanone
• N-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]pyrazin-2-amine

• Inchi： 1S/C16H16N4O3/c21-16(14-10-22-12-3-1-2-4-13(12)23-14)20-8-11(9-20)19-15-7-17-5-6-18-15/h1-7,11,14H,8-10H2,(H,18,19)
• InChI Key： PZBQEZACARMGKB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(N1CC(C1)NC1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 430
• XLogP3: 0.9
• Topological Polar Surface Area: 76.6

Additional information on N-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]pyrazin-2-amine

Comprehensive Overview of N-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]pyrazin-2-amine (CAS No. 2195953-76-3)

In the rapidly evolving field of medicinal chemistry, N-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]pyrazin-2-amine (CAS No. 2195953-76-3) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its benzodioxine and pyrazine moieties, represents a promising scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeting signaling pathways for disease treatment.

The molecular structure of CAS 2195953-76-3 combines a 2,3-dihydro-1,4-benzodioxine core with an azetidine ring and a pyrazin-2-amine group, offering diverse interaction possibilities with biological targets. This design leverages the popularity of heterocyclic compounds in modern pharmacology, which are frequently searched in academic and industrial databases. The compound's logP and hydrogen bonding capacity suggest favorable pharmacokinetic properties, a hot topic in ADME optimization discussions.

Recent literature highlights growing interest in small molecule therapeutics for neurological and inflammatory conditions, where N-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]pyrazin-2-amine may play a role. Its structural similarity to approved drugs containing benzodioxyl groups has sparked investigations into repurposing opportunities. Computational studies using molecular docking and QSAR modeling—frequently searched terms in AI-driven drug discovery—have predicted potential interactions with neurotransmitter receptors.

Synthetic routes to 2195953-76-3 typically involve amide coupling between the benzodioxine carboxylic acid and azetidin-3-amine precursors, followed by nucleophilic aromatic substitution with pyrazine derivatives. These methods align with green chemistry principles, addressing the increasing demand for sustainable synthesis protocols. The compound's crystallinity and solubility profile make it suitable for formulation studies, another trending topic in pharmaceutical development.

Analytical characterization of CAS 2195953-76-3 employs advanced techniques such as LC-MS and NMR spectroscopy, which are commonly searched by quality control professionals. Stability studies under various pH conditions—a frequent concern in preformulation research—indicate its robustness as a drug candidate. Patent landscapes reveal growing intellectual property activity around related azetidine-containing compounds, reflecting commercial interest.

In biological evaluations, this compound demonstrates selective activity profiles that differentiate it from classical benzodioxine derivatives. Its potential applications in precision medicine approaches are being explored, particularly in contexts where target engagement and polypharmacology are critical considerations. These aspects resonate with current searches about personalized therapeutics and multi-target drugs.

The development of N-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]pyrazin-2-amine exemplifies the convergence of fragment-based drug design and scaffold hopping strategies. Its drug-likeness parameters, calculated using popular algorithms like Lipinski's rule of five, position it favorably for further optimization. These computational approaches dominate current literature searches in cheminformatics and virtual screening.

As research progresses, 2195953-76-3 continues to attract attention for its balanced potency and selectivity characteristics. The compound's journey from discovery to potential clinical application mirrors the pharmaceutical industry's focus on translational research, a term increasingly searched alongside bench-to-bedside initiatives. Future directions may explore its utility in combination therapies or as a chemical probe for target validation studies.